N-(2-methoxybenzyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-(1-methyl-6-oxopyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H24N4O3/c1-22-18(24)8-7-17(21-22)23-11-9-14(10-12-23)19(25)20-13-15-5-3-4-6-16(15)26-2/h3-8,14H,9-13H2,1-2H3,(H,20,25)
• InChI Key: AUBLHDCYFAXTPH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

N-(2-methoxybenzyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.426. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• Novel Heterocyclic Compounds : Compounds with structural similarities have been synthesized for potential medicinal applications. For instance, derivatives of benzodifuranyl, 1,3,5-triazines, and oxadiazepines derived from natural precursors have shown anti-inflammatory and analgesic properties. Such compounds exhibit significant COX-2 selectivity, analgesic, and anti-inflammatory activities, suggesting their utility in medicinal chemistry for developing new therapeutic agents (Abu‐Hashem et al., 2020).

• Oxidative Removal Techniques : Research on oxidative removal methods for methoxybenzyl groups from piperazinediones provides insights into chemical modification techniques that could be applicable for modifying compounds like N-(2-methoxybenzyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide, potentially altering its physical, chemical, or biological properties (Yamaura et al., 1985).

• Catalytic Aminocarbonylation : Alkoxycarbonylpiperidines serve as N-nucleophiles in palladium-catalyzed aminocarbonylation, a method relevant for synthesizing carboxamide derivatives. This technique may offer pathways to synthesize or modify compounds with similar structures, enhancing their pharmacological profile or introducing new functionalities (Takács et al., 2014).

Chemical Modifications and Properties

• Enantioselective Synthesis : Enantioselective synthesis methods have been developed for piperidines, demonstrating the importance of stereochemistry in chemical synthesis and potential applications in creating compounds with specific chiral properties, which can significantly impact their biological activity (Calvez et al., 1998).

• Cytotoxicity of Pyrazole Derivatives : Synthesized aminopyrazole and pyrazolopyrimidine derivatives exhibit cytotoxicity against cancer cell lines, indicating the role of structural analogs in cancer research. These findings underscore the potential for compounds with similar core structures to serve as leads or probes in oncology studies (Hassan et al., 2014).